Cas no 4406-72-8 (1,3,2-Dioxaborolane, 2-phenyl-)

1,3,2-Dioxaborolane, 2-phenyl- Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-phenyl-
• 2-phenyl-1,3,2-dioxaborolane
• starbld0012963
• 4406-72-8
• SCHEMBL476956
• 2-Phenyl-1,3,2-dioxaborolane
• Benzeneboronic acid, cyclic ethylene ester
• Ethylene glycol phenylboronate
• DTXSID40340235
• HVEMPDZEMICSMG-UHFFFAOYSA-N
• +Expand

• InChIKey： HVEMPDZEMICSMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9BO2/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5H,6-7H2
• SMILES： B1(OCCO1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 147.07317
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.0695597g/mol
• Heavy Atom Count: 11
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46